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Compound of Interest

Compound Name: Butyldichloroborane

Cat. No.: B081840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties and

stability of butyldichloroborane (C₄H₉BCl₂). Due to its highly reactive nature, special

consideration must be given to its handling and storage. This document outlines key physical

data, stability concerns, and detailed experimental protocols for the safe characterization of this

and similar air- and water-sensitive compounds.

Core Physical Properties
Butyldichloroborane is a flammable and corrosive liquid.[1] Its fundamental physical

characteristics are summarized in the table below. It is important to note that while several key

properties have been documented, specific values for melting point and refractive index are not

readily available in the scientific literature, underscoring the challenges in handling and

characterizing this reactive compound.
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Property Value

CAS Number 14090-22-3

Molecular Formula C₄H₉BCl₂

Molecular Weight 138.83 g/mol [2]

Boiling Point 68-70 °C[2]

Density 0.714 g/mL at 25 °C[2]

Flash Point -4 °F (-20 °C)[2]

Melting Point Data not available

Refractive Index Data not available

Comparative Analysis with Ethyldichloroborane
To provide context for the physical properties of butyldichloroborane, a comparison with the

lighter analogue, ethyldichloroborane, is presented below. This comparison can aid in

understanding the trends in physical properties within this class of organoboron compounds.

Property Butyldichloroborane Ethyldichloroborane

Molecular Formula C₄H₉BCl₂ C₂H₅BCl₂

Molecular Weight 138.83 g/mol [2] 110.77 g/mol [3]

Boiling Point 68-70 °C[2] Data not available

Stability
Ignites spontaneously in air;

reacts with water.[1]
Ignites spontaneously in air.[3]

Stability and Reactivity
Butyldichloroborane is a highly reactive compound that requires stringent handling and

storage protocols. Its primary stability concerns are its reactivity with air and water.
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Air Reactivity: Butyldichloroborane is pyrophoric, meaning it can ignite spontaneously upon

contact with air.[1] This reactivity is a common characteristic of many organoboron compounds,

especially those with boron-hydrogen or boron-alkyl bonds. The handling of

butyldichloroborane must be conducted under an inert atmosphere, such as nitrogen or

argon, to prevent rapid oxidation and potential fire.

Water Reactivity: This compound reacts vigorously with water. This reaction is characteristic of

many boron halides and organoboranes and is expected to produce boric acid, hydrogen

chloride, and butane. The exothermic nature of this reaction can be hazardous, leading to the

release of corrosive fumes.

Thermal Stability: While specific differential scanning calorimetry (DSC) or thermogravimetric

analysis (TGA) data for butyldichloroborane is not publicly available, it is expected to have

limited thermal stability. Organoboranes can undergo decomposition at elevated temperatures.

[4] For a comprehensive assessment of its thermal stability, DSC and TGA would be the

recommended analytical techniques.

Experimental Protocols
The determination of the physical and chemical properties of air- and water-sensitive

compounds like butyldichloroborane requires specialized equipment and techniques to

ensure safety and accuracy. The following are detailed methodologies for key experiments.

Determination of Boiling Point (for Air-Sensitive Liquids)
The boiling point of butyldichloroborane can be determined using a micro-boiling point

apparatus or by distillation under an inert atmosphere.

Methodology:

Apparatus Setup: A small-scale distillation apparatus is assembled in a fume hood. All

glassware must be thoroughly dried to remove any traces of moisture.

Inert Atmosphere: The system is purged with a dry, inert gas (e.g., argon or nitrogen) to

displace all air. A positive pressure of the inert gas is maintained throughout the experiment.
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Sample Transfer: Butyldichloroborane is transferred to the distillation flask via a cannula or

a gas-tight syringe under a positive flow of inert gas.

Heating: The distillation flask is gently heated in a heating mantle.

Temperature Measurement: The temperature of the vapor that condenses on the

thermometer bulb is recorded as the boiling point. The pressure at which the boiling point is

measured should also be recorded.
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Apparatus Setup

Procedure

Dry Glassware Assembly

Distillation Flask

Purge with Inert Gas

Inert Gas Inlet

Condenser

Thermometer

Receiving Flask

Transfer Sample via Cannula Gentle Heating Record Vapor Temperature
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Start in Glovebox

Calibrate Pycnometer
(known volume and mass)

Weigh Empty Pycnometer

Fill with Butyldichloroborane

Weigh Filled Pycnometer

Calculate Density
(mass_sample / volume_pycnometer)

End
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Sample Preparation (in Glovebox)

TGA/DSC Analysis

Data Interpretation

Weigh Sample

Hermetically Seal in Pan

Load Sample into Instrument

Purge Instrument with Inert Gas

Run Thermal Program
(e.g., 10 °C/min heating)

Record Mass Change (TGA)
and Heat Flow (DSC)

Identify Onset of Mass Loss (TGA)
-> Decomposition Temperature

Identify Exothermic/Endothermic Peaks (DSC)
-> Phase Transitions/Decomposition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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